1,6,7-trimethyl-8-[2-(4-methyl-1-piperidinyl)ethyl]-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 4,7,8-trimethyl-6-[2-(4-methylpiperidin-1-yl)ethyl]purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C18H26N6O2/c1-11-5-7-22(8-6-11)9-10-23-12(2)13(3)24-14-15(19-17(23)24)21(4)18(26)20-16(14)25/h11H,5-10H2,1-4H3,(H,20,25,26)
• InChI Key: VERJHYPDZCSAFV-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CCN2C(=C(N3C2=NC4=C3C(=O)NC(=O)N4C)C)C
• Molecular Formula: C18H26N6O2
• Molecular Weight: 358.4 g/mol

Description

Synthesis Analysis

The synthesis of closely related derivatives involves the preparation of 2-fluoro and 3-trifluoromethylphenylpiperazinylalkyl derivatives of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione, targeting the serotonin (5-HT1A/5-HT7) receptors and phosphodiesterase (PDE4B and PDE10A) inhibitors. These compounds are synthesized through a multi-step process that aims at enhancing the compound's affinity towards these receptors and inhibitory activity against these enzymes, thus demonstrating their potential pharmacological applications (Zagórska et al., 2016).

Molecular Structure Analysis

For compounds within this chemical family, molecular modeling reveals significant insights into their binding interactions with target receptors. For example, fluorinated arylpiperazinylalkyl derivatives exhibit strong receptor ligand interactions, which are crucial for their antidepressant and/or anxiolytic applications. The structural configuration plays a pivotal role in determining the compound's pharmacological potency and selectivity (Zagórska et al., 2016).

Chemical Reactions and Properties

These compounds undergo various chemical reactions, including hydrolytic ring-opening reactions and 1,3-dipolar cycloaddition, demonstrating their reactive nature and the potential for further chemical modifications. Such reactivity is essential for developing novel compounds with enhanced pharmacological profiles (Coburn & Taylor, 1982).